Cas no 31236-94-9 (2-Bromocyclododecan-1-one)

• Product Name: 2-Bromocyclododecan-1-one
• CAS No: 31236-94-9
• MF: C₁₂H₂₁BrO
• MW: 261.198543310165
• CID: 315798
• PubChem ID: 35760
• Update Time: 2025-04-19

2-Bromocyclododecan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclododecanone,2-bromo-
• 2-bromocyclododecan-1-one
• 2-Brom-cyclododecanon
• 2-Brom-cyclododecanon-(1)
• 2-bromo-cyclododecanone
• 2-Bromocyclododecanone
• AC1L1UDG
• BRN 2250185
• EINECS 250-524-0
• NSC93955
• NSC 93955
• NS00050743
• alpha-Bromocyclododecanone
• 1-Cyclododecanone, 2-bromo-
• 2-bromo-cyclododecan-1-one
• C12H21BrO
• AKOS024332469
• NSC-93955
• CYCLODODECANONE, 2-BROMO-
• SCHEMBL7530097
• 31236-94-9
• .alpha.-Bromocyclododecanone
• 4-07-00-00100 (Beilstein Handbook Reference)
• WLN: L-12-VTJ BE
• 2-Bromocyclododecan-1-one

• Inchi： 1S/C12H21BrO/c13-11-9-7-5-3-1-2-4-6-8-10-12(11)14/h11H,1-10H2
• InChI Key： YGXQOFXPYXFZFY-UHFFFAOYSA-N
• SMILES： BrC1C(CCCCCCCCCC1)=O

Computed Properties

• Exact Mass: 260.07763
• Monoisotopic Mass: 260.077578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.9

Experimental Properties

• Density: 1.167
• Boiling Point: 326.1°Cat760mmHg
• Flash Point: 30.4°C
• Refractive Index: 1.477
• PSA: 17.07
• LogP: 4.23360